Cas no 1158755-29-3 (7-Ethynylisoquinoline)

7-Ethynylisoquinoline is a versatile heterocyclic compound featuring an ethynyl group attached to the isoquinoline scaffold. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly in cross-coupling reactions and as a building block for pharmaceuticals and materials science. The ethynyl group enables facile functionalization via click chemistry or Sonogashira coupling, while the isoquinoline core offers π-conjugation and coordination properties. Its stability and modularity make it suitable for designing ligands, catalysts, and bioactive molecules. The compound is often utilized in medicinal chemistry for its potential in targeting enzyme inhibition or receptor modulation. High purity grades ensure reproducibility in research and industrial applications.

7-Ethynylisoquinoline structure

Product Name:7-Ethynylisoquinoline

CAS No:1158755-29-3

MF:C₁₁H₇N

MW:153.179982423782

CID:1038257

PubChem ID:70700941

Update Time:2025-06-07

7-Ethynylisoquinoline Chemical and Physical Properties

Names and Identifiers

- 7-Ethynylisoquinoline
- Isoquinoline, 7-ethynyl-
- A893788
- 1158755-29-3
- AKOS016001965
- DTXSID20743720
- MDL： MFCD12406192
- Inchi： 1S/C11H7N/c1-2-9-3-4-10-5-6-12-8-11(10)7-9/h1,3-8H
- InChI Key： OYXQUTRYPRKHRX-UHFFFAOYSA-N
- SMILES： N1C=CC2C=CC(C#C)=CC=2C=1

Computed Properties

Exact Mass: 153.057849228g/mol
Monoisotopic Mass: 153.057849228g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 12.9Å²

7-Ethynylisoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E205070-250mg	7-Ethynylisoquinoline	1158755-29-3		250mg	$ 700.00	2022-06-05
TRC	E205070-500mg	7-Ethynylisoquinoline	1158755-29-3		500mg	$ 1160.00	2022-06-05
Chemenu	CM130715-1g	7-ethynylisoquinoline	1158755-29-3	95%	1g	$***	2023-04-03
Chemenu	CM130715-1g	7-ethynylisoquinoline	1158755-29-3	95%	1g	$356	2021-08-05
Alichem	A189006475-1g	7-Ethynylisoquinoline	1158755-29-3	95%	1g	$400.00	2023-09-04
Chemenu	CM130715-5g	7-ethynylisoquinoline	1158755-29-3	95%	5g	$1646	2023-11-24
Ambeed	A398867-5g	7-Ethynylisoquinoline	1158755-29-3	95+%	5g	$1372.0	2024-04-26